Cas no 1207051-86-2 (3-(dimethylamino)-N-(thiophen-3-yl)methylbenzamide)

• Product Name: 3-(dimethylamino)-N-(thiophen-3-yl)methylbenzamide
• CAS No: 1207051-86-2
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 6151596
• PubChem ID: 45559684
• Update Time: 2025-10-30

3-(dimethylamino)-N-(thiophen-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-(thiophen-3-yl)methylbenzamide
• 3-(dimethylamino)-N-[(thiophen-3-yl)methyl]benzamide
• AKOS024520573
• CCG-297032
• SR-01000925201
• 3-(dimethylamino)-N-(thiophen-3-ylmethyl)benzamide
• F5831-7506
• SR-01000925201-1
• 1207051-86-2

• Inchi： 1S/C14H16N2OS/c1-16(2)13-5-3-4-12(8-13)14(17)15-9-11-6-7-18-10-11/h3-8,10H,9H2,1-2H3,(H,15,17)
• InChI Key： AIXPSPPSOJFIFU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC(C1=CC=CC(=C1)N(C)C)=O

Computed Properties

• Exact Mass: 260.09833431g/mol
• Monoisotopic Mass: 260.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.6Ų

Additional information on 3-(dimethylamino)-N-(thiophen-3-yl)methylbenzamide

Recent Advances in the Study of 3-(Dimethylamino)-N-(thiophen-3-yl)methylbenzamide (CAS: 1207051-86-2)

3-(Dimethylamino)-N-(thiophen-3-yl)methylbenzamide (CAS: 1207051-86-2) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a dimethylamino group with a thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

One of the key areas of research involving 3-(dimethylamino)-N-(thiophen-3-yl)methylbenzamide is its role as a modulator of specific biological targets. Recent publications have highlighted its interaction with certain enzymes and receptors, suggesting its utility in targeting pathways implicated in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a 2023 study demonstrated its inhibitory effects on a kinase involved in tumor proliferation, paving the way for further investigations into its anticancer potential.

In addition to its therapeutic potential, the compound's chemical properties have also been a subject of interest. Researchers have employed advanced synthetic techniques to produce derivatives of 3-(dimethylamino)-N-(thiophen-3-yl)methylbenzamide, aiming to enhance its bioavailability, stability, and target specificity. These efforts have yielded several analogs with improved pharmacokinetic profiles, as evidenced by recent preclinical studies. The compound's versatility in chemical modifications makes it a valuable scaffold for drug design.

Another notable aspect of recent research is the exploration of 3-(dimethylamino)-N-(thiophen-3-yl)methylbenzamide in combination therapies. Studies have investigated its synergistic effects with existing drugs, particularly in overcoming drug resistance in cancer treatment. Preliminary results from in vitro and in vivo models have shown enhanced efficacy when the compound is used in combination with standard chemotherapeutic agents, suggesting its potential as an adjunct therapy.

Despite these promising findings, challenges remain in the development of 3-(dimethylamino)-N-(thiophen-3-yl)methylbenzamide as a therapeutic agent. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. Ongoing research is also focusing on understanding the compound's safety profile and potential toxicities, which are critical for its transition into clinical trials.

In conclusion, 3-(dimethylamino)-N-(thiophen-3-yl)methylbenzamide (CAS: 1207051-86-2) represents a promising candidate in the field of medicinal chemistry, with diverse applications and significant potential for further development. Continued research efforts are expected to uncover new insights into its biological activities and therapeutic utility, ultimately contributing to the advancement of novel treatments for various diseases.